Cas no 2021983-28-6 (4,4-Difluoro-cyclohexanone oxime)

• Product Name: 4,4-Difluoro-cyclohexanone oxime
• CAS No: 2021983-28-6
• MF: C₆H₉F₂NO
• MW: 149.138568639755
• MDL: MFCD31543944
• CID: 4778321
• Update Time: 2026-02-27

4,4-Difluoro-cyclohexanone oxime Chemical and Physical Properties

Names and Identifiers

• N-(4,4-difluorocyclohexylidene)hydroxylamine
• 4,4-Difluoro-cyclohexanone oxime
• SB35175
• Cyclohexanone, 4,4-difluoro-, oxime

• MDL： MFCD31543944
• Inchi： 1S/C6H9F2NO/c7-6(8)3-1-5(9-10)2-4-6/h10H,1-4H2
• InChI Key： ZEBPIJGFFDUPSI-UHFFFAOYSA-N
• SMILES： FC1(CC/C(/CC1)=N/O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• XLogP3: 1.3
• Topological Polar Surface Area: 32.6

Additional information on 4,4-Difluoro-cyclohexanone oxime

Professional Introduction to 4,4-Difluoro-cyclohexanone oxime (CAS No: 2021983-28-6)

4,4-Difluoro-cyclohexanone oxime, identified by the Chemical Abstracts Service Number (CAS No) 2021983-28-6, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of oximes, which are widely recognized for their versatile reactivity and utility in medicinal chemistry. The presence of two fluorine atoms at the 4-position of the cyclohexanone ring introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 4,4-Difluoro-cyclohexanone oxime features a six-membered cyclohexane ring substituted with two fluorine atoms and an oxime functional group. The oxime group (-NOH) is a key pharmacophore that often participates in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. The fluorine atoms, on the other hand, contribute to lipophilicity and metabolic stability, which are critical factors in drug design. These structural features make 4,4-Difluoro-cyclohexanone oxime a promising candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic and pharmacodynamic properties of drug candidates. The introduction of fluorine atoms can lead to improved solubility, bioavailability, and resistance to metabolic degradation. For instance, fluoroalkyl groups have been extensively studied for their role in enhancing the binding affinity of small molecule inhibitors to target proteins. The 4,4-Difluoro-cyclohexanone oxime scaffold aligns well with these trends, offering a unique platform for the synthesis of fluorinated derivatives with potential therapeutic applications.

One of the most compelling aspects of 4,4-Difluoro-cyclohexanone oxime is its utility as a precursor in the synthesis of more complex molecules. The oxime group can undergo various transformations, including condensation reactions with aldehydes and ketones to form Schiff bases, or nucleophilic addition reactions to yield secondary amines. These reactions are fundamental in constructing diverse molecular libraries for high-throughput screening (HTS) campaigns. Furthermore, the presence of fluorine atoms allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups into the molecular framework.

Recent studies have highlighted the potential of 4,4-Difluoro-cyclohexanone oxime in the development of bioactive compounds targeting specific biological pathways. For example, derivatives of this compound have shown promise as inhibitors of enzymes involved in cancer metabolism. The fluorine atoms enhance interactions with hydrophobic pockets within the enzyme active site, improving inhibitory potency. Additionally, the oxime group can engage in hydrogen bonding with key residues in protein targets, further optimizing binding affinity. These findings underscore the importance of 4,4-Difluoro-cyclohexanone oxime as a versatile building block in medicinal chemistry.

The synthesis of 4,4-Difluoro-cyclohexanone oxime typically involves multi-step organic transformations starting from commercially available precursors such as cyclohexanone and fluoro-substituted reagents. The introduction of fluorine atoms often requires specialized synthetic methodologies to ensure regioselectivity and high yield. Advanced techniques such as transition-metal catalysis and flow chemistry have been employed to streamline these processes. For instance, palladium-catalyzed cross-coupling reactions can be used to introduce aryl groups at specific positions on the cyclohexane ring, while copper-mediated oxidation can facilitate the formation of the oxime functionality.

The chemical properties of 4,4-Difluoro-cyclohexanone oxime make it an attractive candidate for further exploration in drug discovery pipelines. Its ability to undergo diverse chemical transformations allows for rapid diversification of molecular structures without compromising synthetic feasibility. This flexibility is crucial for identifying lead compounds with optimal pharmacological profiles through structure-activity relationship (SAR) studies. Moreover, the compound’s stability under various reaction conditions makes it suitable for large-scale synthesis and purification processes required for preclinical and clinical development.

In conclusion, 4 , 4 - Difluoro - cyclohexanone oxime ( CAS No: 2021983-28-6 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic versatility. Its potential applications in drug development are vast , ranging from oncology to anti-inflammatory therapies . As research continues to uncover new synthetic strategies and biological targets , compounds like this will play an increasingly important role in shaping future therapeutic interventions . The continued exploration of its derivatives promises to yield novel bioactive molecules that address unmet medical needs effectively .